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molecular formula C7H7ClN2O B146135 2-chloro-N-methylisonicotinamide CAS No. 131418-11-6

2-chloro-N-methylisonicotinamide

Cat. No. B146135
CAS RN: 131418-11-6
M. Wt: 170.59 g/mol
InChI Key: HZCPKEZVYGEGEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06586423B2

Procedure details

2-Chloroisonicotinic acid (12-2, 2.0 g, 12.7 mmole), N,O-dimethylhydroxylamine hydrochloride (3.71 g, 38.1 mmole), EDC (2.92 g, 15.2 mmole), and HOBt (2.06 g, 15.2 mmole) were combined in dry DMF (40 mL). To this was added Et3N (8.9 mL, 63.47 mmole) at RT. After 60 hr the mixture was diluted with H2O and extracted with EtOAc (4×). The combined organic layers were washed with H2O, brine; then dried (MgSO4), filtered, and concentrated to give the titled compound as an amber oil which solidified on standing. The material was sufficiently pure for use in the next step. 1H-NMR (500 MHz, CDCl3) δ8.47 (d, 1H, J=5.13 Hz), 7.57 (s, 1H), 7.45 (m, 1H), 3.56 (s, 3H), 3.38 (s, 3H).
Name
2-Chloroisonicotinic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
3.71 g
Type
reactant
Reaction Step Two
Name
EDC
Quantity
2.92 g
Type
reactant
Reaction Step Three
Name
HOBt
Quantity
2.06 g
Type
reactant
Reaction Step Four
Name
Et3N
Quantity
8.9 mL
Type
reactant
Reaction Step Five
Name
DMF
Quantity
40 mL
Type
solvent
Reaction Step Six
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Seven
Name
titled compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][N:11]=1)[C:5]([NH:7][CH3:8])=[O:6].Cl.CN[O:15][CH3:16].C(Cl)CCl.C1C=CC2N(O)N=NC=2C=1.CCN(CC)CC>CN(C=O)C.O>[Cl:1][C:2]1[CH:3]=[C:4]([CH:9]=[CH:10][N:11]=1)[C:5]([N:7]([O:15][CH3:16])[CH3:8])=[O:6] |f:1.2|

Inputs

Step One
Name
2-Chloroisonicotinic acid
Quantity
2 g
Type
reactant
Smiles
ClC=1C=C(C(=O)NC)C=CN1
Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
3.71 g
Type
reactant
Smiles
Cl.CNOC
Step Three
Name
EDC
Quantity
2.92 g
Type
reactant
Smiles
C(CCl)Cl
Step Four
Name
HOBt
Quantity
2.06 g
Type
reactant
Smiles
C=1C=CC2=C(C1)N=NN2O
Step Five
Name
Et3N
Quantity
8.9 mL
Type
reactant
Smiles
CCN(CC)CC
Step Six
Name
DMF
Quantity
40 mL
Type
solvent
Smiles
CN(C)C=O
Step Seven
Name
H2O
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with EtOAc (4×)
WASH
Type
WASH
Details
The combined organic layers were washed with H2O, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
then dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
titled compound
Type
product
Smiles
ClC=1C=C(C(=O)N(C)OC)C=CN1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.